1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide

• IUPAC Name: 1-[1-(2-methylbenzoyl)piperidine-4-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H27N3O3/c1-14-4-2-3-5-17(14)20(26)23-12-8-16(9-13-23)19(25)22-10-6-15(7-11-22)18(21)24/h2-5,15-16H,6-13H2,1H3,(H2,21,24)
• InChI Key: PUFXYNPBHKIRCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C20H27N3O3
• Molecular Weight: 357.4 g/mol

Description

1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide, also known as MPDC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. MPDC is a piperidine derivative that has been shown to have a range of biochemical and physiological effects, making it an interesting compound for further investigation.

Mechanism of Action

The mechanism of action of 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide is not fully understood, but it is thought to act as a dopamine reuptake inhibitor and a sigma-1 receptor agonist. These actions may contribute to the compound's ability to increase dopamine release and improve motor function in Parkinson's disease models.
Biochemical and Physiological Effects:
In addition to its effects on dopamine release and motor function, 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide has been shown to have a range of other biochemical and physiological effects. These include the modulation of calcium signaling, the inhibition of acetylcholinesterase activity, and the activation of protein kinase C.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide in lab experiments is that it is a highly pure compound that can be synthesized in large quantities. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide. One area of interest is its potential as a treatment for Parkinson's disease, as well as other disorders that involve dopamine dysfunction. Another possible direction is the investigation of its effects on calcium signaling and protein kinase C, which could have implications for a range of physiological processes. Additionally, the development of more specific and potent derivatives of 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide could lead to new insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide involves the reaction of 2-methylbenzoyl chloride with piperidine-4-carboxylic acid, followed by the addition of piperidine-4-carbonyl chloride. The resulting compound is then purified through recrystallization to yield 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide in high purity.

Scientific Research Applications

1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide has been used in a range of scientific studies, particularly in the field of neuroscience. One study investigated the effects of 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide on the release of dopamine in the brain, finding that the compound was able to increase dopamine release in a dose-dependent manner. Another study examined the potential of 1-(1-(2-methylbenzoyl)piperidine-4-carbonyl)piperidine-4-carboxamide as a treatment for Parkinson's disease, showing that the compound was able to improve motor function in animal models of the disease.